Mercury(2+) diiodide

• CAS No.: 7774-29-0
• Product Name: Mercury(2+) diiodide
• Molecular Formula: HgI2
• Molecular Weight: 454.4 g/mol
• IUPAC Name: diiodomercury
• Standard InChI: InChI=1S/Hg.2HI/h;2*1H/q+2;;/p-2
• Standard InChIKey: YFDLHELOZYVNJE-UHFFFAOYSA-L
• SMILES: I[Hg]I
• Canonical SMILES: [I-].[I-].[Hg+2]
• Boiling Point: 669 °F at 760 mm Hg (USCG, 1999); 350 °C
• Colorform: Scarlet-red, heavy, powder; Red or yellow form; Red tetrahedral crystal or powde
• Density: 6.3 at 68 °F (USCG, 1999); 6.28
• Melting Point: 495 °F (USCG, 1999); 259 °C
• Physical Description: Mercury iodide appears as a scarlet-red odorless tasteless powder. Sensitive to light. Insoluble in water and sinks in water. At elevated temperatures turns yellow but turns back to red upon cooling. Poison.
• Description: Mercury iodide appears as a scarlet-red odorless tasteless powder. Sensitive to light. Insoluble in water and sinks in water. At elevated temperatures turns yellow but turns back to red upon cooling. Poison.; Mercury diiodide is a mercury coordination entity composed of mercury and iodine with formula HgI2.
• Shelf Life: SENSITIVE TO LIGHT
• Solubility: 0.006 g/100 g water @ 25 °C; 1 g/115 ml alcohol; 1 g/20 ml boiling alcohol; 1 g/120 ml ether; 1 g/60 ml acetone; 1 g/910 ml chloroform; 1 g/75 ml ethyl acetate; 1 g/260 ml carbon disulfide; 1 g/230 ml olive oil; 1 g/50 ml castor oil; 1 g dissolves readily in alkali iodides, mercuric chloride, Na2S2O3; Soluble in boiling water and in solutions of sodium thiosulfate or potassium iodide or other hot alkali chloride solutions; almost completely insoluble in water.
• Synonyms: HgI2; mercuric diiodide; mercuric iodide; mercuric iodide, red
• Vapor Pressure: 100 mm Hg at 261.8 °C; 400 mm Hg at 324.2 °C
• PubChem Compound: 24485
• Last Modified: Nov 11 2021